Cas no 601484-33-7 (5-(Chloromethyl)-3-(3-fluorophenyl)-1,2,4-oxadiazole)

5-(Chloromethyl)-3-(3-fluorophenyl)-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a chloromethyl group at the 5-position and a 3-fluorophenyl moiety at the 3-position. This structure imparts reactivity at the chloromethyl site, enabling further functionalization, while the fluorophenyl group enhances stability and influences electronic properties. The compound is useful as an intermediate in medicinal chemistry and agrochemical research, particularly in the synthesis of biologically active molecules. Its well-defined reactivity profile and compatibility with cross-coupling reactions make it a versatile building block for constructing complex heterocyclic systems. The presence of fluorine may also improve metabolic stability in derived compounds.

5-(Chloromethyl)-3-(3-fluorophenyl)-1,2,4-oxadiazole structure

601484-33-7 structure

Product Name:5-(Chloromethyl)-3-(3-fluorophenyl)-1,2,4-oxadiazole

CAS No:601484-33-7

MF:C₉H₆ClFN₂O

MW:212.608144283295

MDL:MFCD09034177

CID:1622886

PubChem ID:16736248

Update Time:2025-05-27

5-(Chloromethyl)-3-(3-fluorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Oxadiazole, 5-(chloromethyl)-3-(3-fluorophenyl)-
- 5-(chloromethyl)-3-(3-fluorophenyl)-1,2,4-oxadiazole
- DB-306254
- AB49417
- AS-39546
- BZA48433
- AKOS004119137
- MFCD09034177
- SY164228
- EN300-185429
- OFVIHHHWOQCWEK-UHFFFAOYSA-N
- 601484-33-7
- SCHEMBL1544532
- 5-Chloromethyl-3-(3-fluoro-phenyl)-[1,2,4]oxadiazole
- 5-(Chloromethyl)-3-(3-fluorophenyl)-1,2,4-oxadiazole, AldrichCPR
- STL183246
- 5-(Chloromethyl)-3-(3-fluorophenyl)-1,2,4-oxadiazole
- MDL： MFCD09034177
- Inchi： 1S/C9H6ClFN2O/c10-5-8-12-9(13-14-8)6-2-1-3-7(11)4-6/h1-4H,5H2
- InChI Key： OFVIHHHWOQCWEK-UHFFFAOYSA-N
- SMILES： ClCC1=NC(C2C=CC=C(C=2)F)=NO1

Computed Properties

Exact Mass: 212.01500
Monoisotopic Mass: 212.0152687g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 38.9Å²

Experimental Properties

PSA: 38.92000
LogP: 2.61450

5-(Chloromethyl)-3-(3-fluorophenyl)-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019131333-1g	5-(Chloromethyl)-3-(3-fluorophenyl)-1,2,4-oxadiazole	601484-33-7	98%	1g	$206.01	2023-09-01
Alichem	A019131333-5g	5-(Chloromethyl)-3-(3-fluorophenyl)-1,2,4-oxadiazole	601484-33-7	98%	5g	$599.96	2023-09-01
Alichem	A019131333-10g	5-(Chloromethyl)-3-(3-fluorophenyl)-1,2,4-oxadiazole	601484-33-7	98%	10g	$891.45	2023-09-01
TRC	C428765-100mg	5-(Chloromethyl)-3-(3-fluorophenyl)-1,2,4-oxadiazole	601484-33-7		100mg	$64.00	2023-05-18
TRC	C428765-250mg	5-(Chloromethyl)-3-(3-fluorophenyl)-1,2,4-oxadiazole	601484-33-7		250mg	$98.00	2023-05-18
TRC	C428765-500mg	5-(Chloromethyl)-3-(3-fluorophenyl)-1,2,4-oxadiazole	601484-33-7		500mg	$150.00	2023-05-18
TRC	C428765-1g	5-(Chloromethyl)-3-(3-fluorophenyl)-1,2,4-oxadiazole	601484-33-7		1g	$207.00	2023-05-18
Chemenu	CM315520-5g	5-(Chloromethyl)-3-(3-fluorophenyl)-1,2,4-oxadiazole	601484-33-7	95%	5g	$***	2023-05-30
eNovation Chemicals LLC	D765970-100mg	5-(ChloroMethyl)-3-(3-fluorophenyl)-1,2,4-oxadiazole	601484-33-7	95%	100mg	$80	2024-06-06
eNovation Chemicals LLC	D765970-250mg	5-(ChloroMethyl)-3-(3-fluorophenyl)-1,2,4-oxadiazole	601484-33-7	95%	250mg	$105	2024-06-06